Cas no 2229260-98-2 (3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid)

• Product Name: 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid
• CAS No: 2229260-98-2
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 6242983
• PubChem ID: 165613956
• Update Time: 2025-10-29

3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid
• EN300-1749737
• 2229260-98-2
• 3-[4-(dimethylcarbamoyl)phenyl]-3-hydroxypropanoic acid

• Inchi： 1S/C12H15NO4/c1-13(2)12(17)9-5-3-8(4-6-9)10(14)7-11(15)16/h3-6,10,14H,7H2,1-2H3,(H,15,16)
• InChI Key： HVXNLVZEHKHEAO-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1C=CC(C(N(C)C)=O)=CC=1

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 77.8Ų

Additional information on 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid

Introduction to 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid (CAS No: 2229260-98-2)

3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid, identified by the CAS number 2229260-98-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular research. The presence of both carbamoyl and hydroxypropanoic functional groups suggests a versatile chemical profile that may contribute to its utility in various biochemical pathways and therapeutic interventions.

The structural composition of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid encompasses a phenyl ring substituted with a dimethylcarbamoyl moiety at the 3 and 4 positions, coupled with a hydroxypropanoic acid side chain. This configuration imparts unique reactivity and binding capabilities, making it a candidate for further exploration in medicinal chemistry. The dimethylcarbamoyl group, in particular, is known for its role in enhancing the bioavailability and metabolic stability of pharmaceutical compounds, while the hydroxypropanoic acid moiety introduces polar interactions that could facilitate binding to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic properties of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid with greater accuracy. Studies indicate that this compound may exhibit favorable solubility characteristics, which are crucial for oral and injectable formulations. Additionally, the hydrophobicity of the phenyl ring combined with the polar nature of the hydroxypropanoic acid suggests potential for cell membrane permeability, an essential factor in drug delivery systems.

In vitro studies have begun to unravel the mechanistic potential of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid. Initial experiments suggest that it may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic applications in conditions such as arthritis and autoimmune disorders. The dimethylcarbamoyl group's ability to modulate enzyme activity has been particularly noted, with preliminary data indicating interactions with COX enzymes and potentially reducing prostaglandin synthesis.

The synthesis of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid represents a challenge due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, have been employed to achieve high yields and enantiomeric purity. These techniques are critical for ensuring that the final product retains its intended biological activity without unwanted side effects. The development of efficient synthetic routes has been a focal point for researchers aiming to produce this compound on a scalable basis.

Current research is also exploring the role of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid in modulating metabolic pathways. Its structural features suggest potential interactions with key enzymes involved in lipid metabolism and glucose homeostasis. This has implications for the development of novel therapeutics targeting metabolic disorders such as obesity and type 2 diabetes. Preclinical studies are underway to evaluate its efficacy in animal models, providing insights into its long-term safety and therapeutic potential.

The integration of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid into drug development pipelines is being facilitated by advancements in biocatalysis and green chemistry principles. These approaches aim to minimize environmental impact while maximizing yield and purity during production. The use of renewable feedstocks and catalytic processes aligns with global efforts to sustainable pharmaceutical manufacturing, ensuring that compounds like this one can be produced responsibly.

As our understanding of molecular interactions continues to evolve, the significance of 3-4-(dimethylcarbamoyl)phenyl-3-hydroxypropanoic acid is likely to grow. Its unique structural features offer a foundation for designing next-generation therapeutics with improved efficacy and reduced toxicity. Collaborative efforts between academic institutions, pharmaceutical companies, and biotechnology firms are essential for translating these findings into tangible medical breakthroughs that benefit patients worldwide.